Cas no 1315360-79-2 ((R)?-α-?(1-?Methylethyl)?-?1-?piperidineethanamine?)

• Product Name: (R)?-α-?(1-?Methylethyl)?-?1-?piperidineethanamine?
• CAS No: 1315360-79-2
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 3042184
• PubChem ID: 28599068
• Update Time: 2024-11-06

(R)?-α-?(1-?Methylethyl)?-?1-?piperidineethanamine? Chemical and Physical Properties

Names and Identifiers

• (R)?-α-?(1-?Methylethyl)?-?1-?piperidineethanamine?
• (R)-3-methyl-1-(piperidin-1-yl)butan-2-amine
• (R)-a-(1-Methylethyl)-1-piperidineethanamine 2HCl
• (R)-α-(1-methylethyl)-1-Piperidineethanamine
• (R)-α-Isopropyl-1-piperidineethanamine
• (R)-α-(1-methylethyl)-1-Piperidineethanamine?
• 1315360-79-2
• 1-Piperidineethanamine, alpha-(1-methylethyl)-, (alphaR)-
• (2R)-3-Methyl-1-piperidin-1-ylbutan-2-amine
• F95259
• (2R)-3-methyl-1-(piperidin-1-yl)butan-2-amine
• SCHEMBL16706628
• starbld0001535

• Inchi： 1S/C10H22N2/c1-9(2)10(11)8-12-6-4-3-5-7-12/h9-10H,3-8,11H2,1-2H3/t10-/m0/s1
• InChI Key： AEBCFQAXYZSMIZ-JTQLQIEISA-N
• SMILES： C(N1CCCCC1)[C@H](N)C(C)C

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3Ų